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Compound of Interest

Compound Name: Diethyl dodecanedioate

Cat. No.: B016437

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diethyl
dodecanedioate, tailored for a technical audience in research and development settings. The

following sections detail the compound's properties, potential hazards, safe handling protocols,
and emergency procedures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Diethyl dodecanedioate is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source
Molecular Formula C16H3004 [1112]
Molecular Weight 286.41 g/mol [1][2]

White or Colorless to Light

Appearance yellow powder to lump to clear [11[3]
liquid

Melting Point 15 °C [4]

Boiling Point 192-193 °C at 14 mm Hg [4]

Density 0.951 g/mL at 25 °C [4]

Refractive Index n20/D 1.44 [4]

Flash Point >230 °F (>110 °C) [4]

Soluble in organic solvents like
Solubility Chloroform and Methanol; [1114]

Limited solubility in water.

CAS Number 10471-28-0 [3]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) from TCI Chemicals, Diethyl Dodecanedioate is
not classified as a hazardous substance or mixture under Regulation (EC) No 1272/2008.[5]
Consequently, no hazard pictograms, signal words, or hazard statements are required.[5]

However, as a standard practice in a laboratory setting, it is crucial to handle all chemicals with
care. While Diethyl dodecanedioate has low acute toxicity, direct contact may cause skin and
eye irritation.[1][6] A related compound, dodecanedioic acid, is known to cause serious eye,
skin, and respiratory irritation.[7] Therefore, adopting appropriate safety measures is highly
recommended.

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling Diethyl

dodecanedioate to minimize exposure:

PPE Category

Recommended Equipment

Standards/Notes

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Use chemical splash goggles
where splashing is a
possibility. Should comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.[7]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or butyl rubber).

Inspect gloves before use and
dispose of them properly after
handling.[8]

Body Protection

Laboratory coat.

A standard, buttoned lab coat
is recommended to protect

skin and personal clothing.[7]

[8]

Respiratory Protection

Not typically required under
normal use with adequate

ventilation.

If vapors or mists are
generated, use in a well-
ventilated area such as a fume
hood.[5][7]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling Procedures

Ventilation: Always handle Diethyl dodecanedioate in a well-ventilated area.[5][7] For

procedures that may generate vapors or mists, a local exhaust ventilation system or a

chemical fume hood is recommended.[5]

Personal Contact: Avoid direct contact with skin, eyes, and clothing.[5]
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» Hygiene: Wash hands thoroughly after handling the chemical.[5] Do not eat, drink, or smoke
in areas where the chemical is handled.

Storage Conditions

o Container: Keep the container tightly closed.[5]
o Temperature: Store in a refrigerator at 0-10°C.[3][9]
e Location: Store in a dry, cool, and well-ventilated place.[7]

o Incompatibilities: Keep away from strong oxidizing agents and reducing agents.[7]

Emergency Procedures

In the event of an accidental exposure or spill, the following first-aid and cleanup measures
should be implemented immediately.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ) o
artificial respiration. Seek medical attention if

symptoms develop.[5][7]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o ]
water. If skin irritation occurs, seek medical

advice.[5][7]

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Seek medical attention if irritation persists.

[5117]

Clean the mouth with water and drink plenty of
Ingestion water afterward. Do NOT induce vomiting. Seek

medical attention.[7]

Accidental Release Measures

e Minor Spills: Restrict access to the area. Wear full personal protective equipment. Absorb the
spill with a suitable inert material and collect it into a labeled, closed container for disposal.[5]

[7]

e Environmental Precautions: Prevent the product from entering drains.[5]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO2).

[5]
» Specific Hazards: No specific hazards arising from the chemical are known.[5]

» Protective Equipment: Firefighters should use personal protective equipment.[5]
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Experimental Protocols
General Handling Protocol in a Research Setting

e Preparation:

o

Review the Safety Data Sheet (SDS) for Diethyl dodecanedioate.

[¢]

Ensure an eyewash station and safety shower are readily accessible.[7]

o

Prepare all necessary equipment and materials in a designated well-ventilated area or
fume hood.

[¢]

Don all required Personal Protective Equipment (PPE) as outlined in Section 2.1.
e Handling:

o Retrieve the chemical from its refrigerated storage.

o Carefully measure the required amount, avoiding splashing or generation of mists.

o Perform the experimental procedure, ensuring to keep the container closed when not in
use.

e Post-Handling:

[e]

Properly label all containers with the chemical name and any relevant hazard information.

o

Clean the work area and any contaminated equipment.

[¢]

Dispose of waste materials according to institutional and local regulations.

[¢]

Remove and properly dispose of or decontaminate PPE.

[e]

Wash hands thoroughly.

Visualizations

The following diagrams illustrate key safety and experimental workflows.
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Figure 1: Hierarchy of Controls for Safe Handling

Click to download full resolution via product page

Caption: Figure 1: Hierarchy of Controls for Safe Handling.
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Review SDS and Prepare Work Area

:

Don Appropriate PPE

:

Retrieve and Measure Chemical

:

Perform Experiment

:

Clean Work Area and Dispose of Waste

:

Remove PPE and Wash Hands

Figure 2: General Experimental Workflow
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Caption: Figure 2: General Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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